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Compound of Interest

Compound Name: SBC-115076

Cat. No.: B610722

SBC-115076 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and proper storage of SBC-
115076, a potent PCSK9 antagonist. Adherence to these guidelines is critical for ensuring the
compound's efficacy and obtaining reproducible experimental results.

Frequently Asked Questions (FAQs) &
Troubleshooting

Q1: My SBC-115076, which was stored in DMSO at -20°C, has precipitated. What should | do?

Al: Precipitation of SBC-115076 from a DMSO stock solution can occur, especially after
repeated freeze-thaw cycles or if the DMSO has absorbed moisture. To redissolve the
compound, you can warm the vial in a 50°C water bath and use ultrasonication.[1] It is crucial
to use fresh, anhydrous DMSO for preparing stock solutions as moisture can significantly
reduce solubility.[1] To prevent future precipitation, aliquot the stock solution into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.[1][2]

Q2: | am observing inconsistent results in my cell-based assays. Could this be related to the
stability of SBC-1150767?

A2: Yes, inconsistent results can be a sign of compound degradation. If you are using an
aqueous solution of SBC-115076, it is important to note that it is not recommended to store the
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agueous solution for more than one day.[3] For optimal results, prepare fresh dilutions in your
cell culture medium from a DMSO stock solution immediately before each experiment.[1] Long-
term storage of diluted, agueous solutions can lead to degradation and loss of biological
activity.

Q3: Can | store my SBC-115076 powder at room temperature?

A3: While SBC-115076 is shipped at ambient temperature and is stable for a few weeks under
these conditions[4][5], long-term storage at room temperature is not recommended. For long-
term stability, the solid powder should be stored at -20°C.[1][2][4][6][7]

Q4: What is the best way to prepare SBC-115076 for in vivo studies?

A4: The formulation for in vivo studies will depend on the specific experimental requirements.
One suggested method is to first dissolve SBC-115076 in DMSO to create a stock solution.
This stock solution can then be further diluted in a vehicle such as corn oil or a mixture of
PEG300, Tween-80, and saline.[1][2] It is recommended that these mixed solutions be used
immediately for optimal results.[1]

Storage Conditions and Stability

Proper storage of SBC-115076 is crucial to maintain its integrity and biological activity. The
following tables summarize the recommended storage conditions for both the solid compound
and solutions.

Table 1: Storage of Solid SBC-115076

Storage Temperature Duration of Stability Source(s)
-20°C > 4 years [6]
-20°C 3 years [11[2]
-20°C > 2 years [4]
0-4°C Short term (days to weeks) [4]
Stable for a few weeks (during
Room Temperature o [41[5]
shipping)
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Table 2: Storage of SBC-115076 Stock Solutions

Storage Duration of
Solvent . Source(s)
Temperature Stability
DMSO -80°C 1 year [1]
DMSO -80°C 2 years [2]
DMSO -20°C 1 month [1]
DMSO -20°C 1 year [2]
Not Recommended
Aqueous Buffer [3]
for > 1 day

Experimental Protocols

Protocol for Preparation of a DMSO Stock Solution

o Equilibrate the vial of solid SBC-115076 to room temperature before opening to prevent
moisture condensation.

e Using aseptic techniques, add a precise volume of fresh, anhydrous DMSO to the vial to
achieve the desired concentration (e.g., = 100 mg/mL[2]).

o Vortex the solution and, if necessary, warm it in a 50°C water bath with ultrasonication to
ensure complete dissolution.[1]

e Once fully dissolved, aliquot the stock solution into smaller, single-use, light-protected vials.

» Store the aliquots at -80°C for long-term storage or -20°C for shorter-term storage.[1][2]

Visual Guides
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Caption: Troubleshooting workflow for SBC-115076 stability issues.
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Caption: Recommended workflow for preparing and using SBC-115076.
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Caption: Mechanism of action of SBC-115076 on the PCSK9-LDLR pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [SBC-115076 stability and proper storage conditions.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610722#sbc-115076-stability-and-proper-storage-
conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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